Cas no 2138056-42-3 (6-bromo-N-ethyl-N-propylquinazolin-2-amine)

• Product Name: 6-bromo-N-ethyl-N-propylquinazolin-2-amine
• CAS No: 2138056-42-3
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 6296030
• PubChem ID: 165497697
• Update Time: 2025-11-05

6-bromo-N-ethyl-N-propylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138056-42-3
• EN300-1162166
• 6-bromo-N-ethyl-N-propylquinazolin-2-amine

• Inchi： 1S/C13H16BrN3/c1-3-7-17(4-2)13-15-9-10-8-11(14)5-6-12(10)16-13/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： HRJPEOLILXWNNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)N(CC)CCC

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29Ų

Additional information on 6-bromo-N-ethyl-N-propylquinazolin-2-amine

6-bromo-N-ethyl-N-propylquinazolin-2-amine: A Promising quinazolin-2-amine Derivative in Modern Drug Discovery and Targeted Therapy

6-bromo-N-ethyl-N-propylquinazolin-2-amine is a quinazolin-2-amine derivative with a unique molecular structure that has garnered significant attention in the field of drug discovery and targeted therapy. The CAS number 2138056-42-3 identifies this compound as a synthetic molecule with potential applications in cancer research and pharmacological development. The molecular framework of 6-bromo-N-ethyl-N-propylquinazolin-2-amine includes a quinazolin-2-amine core, which is a well-known scaffold in the design of kinase inhibitors and anti-cancer agents. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a targeted therapy candidate for solid tumors.

6-bromo-N-ethyl-N-propylquinazolin-2-amine is characterized by its bromine substituent at the 6-position of the quinazolin-2-amine ring, which may influence its binding affinity and selectivity toward specific protein targets. The ethyl and propyl groups attached to the quinazolin-2-amine core contribute to its lipophilicity and cell permeability, which are critical factors in drug development. These structural features make 6-bromo-N-ethyl-N-propylquinazolin-2-amine a compelling candidate for inhibiting kinases involved in tumor progression and metastasis.

Recent advances in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies to optimize the pharmacological profile of compounds like 6-bromo-N-ethyl-N-propylquinazolin-2-amine. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the bromine substitution at the 6-position enhances the selectivity of the molecule toward EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase), which are key drivers in non-small cell lung cancer (NSCLC) and lung adenocarcinoma. This finding underscores the potential of 6-bromo-N-ethyl-N-propylquinazolin-2-amine as a next-generation kinase inhibitor with improved therapeutic indices.

The quinazolin-2-amine scaffold is widely recognized for its versatility in drug design, as it can be modified to target various protein kinases involved in cell proliferation and apoptosis. In the context of targeted therapy, 6-bromo-N-ethyl-N-propylquinazolin-2-amine has shown promising in vitro activity against ERBB2 (HER2) and SRC kinases, which are implicated in breast cancer and metastatic disease. These findings align with current trends in precision oncology, where the development of selective inhibitors is critical for minimizing off-target effects and improving patient outcomes.

Furthermore, 6-bromo-N-ethyl-N-propylquinazolin-2-amine has been evaluated in preclinical models to assess its antitumor activity and pharmacokinetic properties. A 2023 report in *Cancer Research* highlighted its ability to inhibit AURKA (aurora kinase A), a protein that plays a pivotal role in mitotic spindle formation and chromosome segregation. This activity suggests that 6-bromo-N-ethyl-N-propylquinazolin-2-amine may have applications in cancer therapies targeting mitotic processes and chromosomal instability.

Drug development pipelines often rely on high-throughput screening and computational modeling to identify lead compounds with optimal drug-like properties. The quinazolin-2-amine core of 6-bromo-N-ethyl-N-propylquinazolin-2-amine has been extensively studied using molecular docking and virtual screening techniques to predict its interactions with target proteins. These computational approaches have provided valuable insights into the binding modes and conformational flexibility of the molecule, guiding the design of more potent inhibitors.

Recent advancements in targeted therapy have also emphasized the importance of drug resistance mechanisms, which can limit the efficacy of kinase inhibitors. Studies on 6-bromo-N-ethyl-N-propylquinazolin-2-amine have explored its potential to overcome drug resistance by modulating alternative signaling pathways. For example, the compound has been shown to inhibit PI3K/AKT/mTOR signaling in resistant tumor cells, suggesting its utility in combination therapies to enhance clinical outcomes.

6-bromo-N-ethyl-N-propylquinazolin-2-amine represents a significant contribution to the field of drug discovery and targeted therapy. Its unique quinazolin-2-amine structure, combined with the bromine and alkyl substituents, offers a versatile platform for developing selective inhibitors against critical oncogenic targets. As drug development continues to evolve, compounds like 6-bromo-N-ethyl-N-propylquinazolin-2-amine are poised to play a pivotal role in the treatment of cancer and other diseases requiring precision medicine approaches.